Cas no 129332-44-1 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-,methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-,methyl ester
• CAS No: 129332-44-1
• MF: C₈H₈N₂O₄S₂
• MW: 260.290119171143
• CID: 1227932
• Update Time: 2024-08-05

2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-,methyl ester
• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-(methylsulfonyl)-, methyl ester

• Inchi： 1S/C8H8N2O4S2/c1-14-7(11)6-5(10)4(3-9)8(15-6)16(2,12)13/h10H2,1-2H3
• InChI Key： DOAVLHDNNBIYEM-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(S(C)(=O)=O)=C(C#N)C=1N

Computed Properties

• Exact Mass: 259.99264

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Melting Point: 237-239 °C
• Boiling Point: 587.3±50.0 °C(Predicted)
• PSA: 110.25
• pka: -2.53±0.10(Predicted)